2-(3-(((4,5-Dihydro-5-oxo-1-phenyl-1H-pyrazol-3-yl)amino)carbonyl)phenyl)-N-(4-dodecylphenyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxamide

• CAS No.: 84696-86-6
• Molecular Formula: C43H45N5O5
• Molecular Weight: 711.8 g/mol
• IUPAC Name: N-(4-dodecylphenyl)-1,3-dioxo-2-[3-[(5-oxo-1-phenyl-4H-pyrazol-3-yl)carbamoyl]phenyl]isoindole-5-carboxamide
• InChI: InChI=1S/C43H45N5O5/c1-2-3-4-5-6-7-8-9-10-12-16-30-21-24-33(25-22-30)44-40(50)32-23-26-36-37(28-32)43(53)47(42(36)52)35-20-15-17-31(27-35)41(51)45-38-29-39(49)48(46-38)34-18-13-11-14-19-34/h11,13-15,17-28H,2-10,12,16,29H2,1H3,(H,44,50)(H,45,46,51)
• InChI Key: XYMOENWBCCTIEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)NC5=NN(C(=O)C5)C6=CC=CC=C6

Description

This compound features a complex polycyclic architecture combining a pyrazole ring, isoindole-1,3-dione moiety, and a long-chain dodecylphenyl group. Key structural elements include:

• Isoindole-1,3-dione: This planar, electron-deficient aromatic system may facilitate π-π stacking interactions, critical for binding to biological targets or forming crystalline phases .
• 4-Dodecylphenyl substituent: The extended alkyl chain enhances lipophilicity, likely improving membrane permeability but reducing aqueous solubility .

The compound’s structural complexity suggests applications in medicinal chemistry (e.g., enzyme inhibition) or materials science (e.g., liquid crystals).

Biological Activity

The compound 2-(3-(((4,5-Dihydro-5-oxo-1-phenyl-1H-pyrazol-3-yl)amino)carbonyl)phenyl)-N-(4-dodecylphenyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxamide is a complex organic molecule that exhibits significant biological activity. This article aims to provide an in-depth analysis of its pharmacological properties, mechanisms of action, and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Isoindole moiety : Known for its biological activity and potential in drug development.
• Pyrazole ring : This structure is often associated with anti-inflammatory and analgesic properties.

The molecular formula is $C_{30}H_{38}N_{4}O_{4}$, with a molecular weight of approximately 498.65 g/mol.

Anticancer Activity

Recent studies have indicated that derivatives of pyrazole compounds exhibit significant anticancer properties. For instance, compounds similar to the one have been shown to inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Case Study:
A study conducted on a related pyrazole derivative demonstrated a dose-dependent inhibition of cancer cell growth in vitro. The mechanism was attributed to the compound's ability to interfere with the signaling pathways involved in cell survival and proliferation.

Anti-inflammatory Effects

The pyrazole structure is well-known for its anti-inflammatory effects. Research has shown that compounds containing this moiety can inhibit cyclooxygenase (COX) enzymes, which play a critical role in inflammation.

Research Findings:
In vivo studies have reported that pyrazole derivatives significantly reduced inflammation markers in animal models of arthritis. The compound's ability to modulate inflammatory cytokines such as TNF-alpha and IL-6 was noted as a key factor in its therapeutic efficacy.

Antimicrobial Activity

Preliminary investigations suggest that the compound may possess antimicrobial properties against various bacterial strains.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Bacterial Strain Tested	Inhibition Zone (mm)	Reference
Pyrazole Derivative A	E. coli	15
Pyrazole Derivative B	S. aureus	18
Pyrazole Derivative C	P. aeruginosa	12

The biological activity of this compound is likely mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in cancer progression and inflammation.
• Modulation of Signaling Pathways : The compound may influence various signaling pathways such as MAPK and NF-kB, which are critical in cancer and inflammatory responses.
• Induction of Apoptosis : Evidence suggests that these compounds can trigger apoptotic pathways in cancer cells.

Comparison with Similar Compounds

Structural Features

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)
Target Compound	Pyrazole + Isoindole-dione	4-Dodecylphenyl, phenyl	~680 (estimated)
N-(3,5-di-tert-butyl-4-hydroxyphenyl)-1-(4-aminosulfonylphenyl)-5-p-fluorophenyl-1H-pyrazole-3-carboxamide	Pyrazole	Sulfonyl, fluorophenyl, tert-butyl	630.10
N-(4-Chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-tetradecanamide	Pyrazole	Trichlorophenyl, tetradecyl	~750 (estimated)
5-(Substituted phenyl)-3-(5-methyl-3-(4-nitrophenyl)isoxazol-4-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	Pyrazole + Isoxazole	Nitrophenyl, carbothioamide	~450–500 (estimated)

Key Observations :

• Long alkyl chains (dodecyl/tetradecyl) in the target compound and improve lipophilicity but may hinder crystallinity compared to shorter-chain analogs .
• Electron-withdrawing groups (e.g., sulfonyl in , nitro in ) in analogs modulate electronic properties, whereas the target compound’s substituents are less polar.

Electronic and Physicochemical Properties

• Hydrogen-Bonding Capacity : The target compound’s carboxamide and pyrazole carbonyl groups enable strong hydrogen bonding, akin to sulfonamide-containing analogs , but unlike carbothioamides , which exhibit weaker H-bonding .
• Solubility : The dodecyl chain likely reduces aqueous solubility compared to (which has polar sulfonyl and hydroxyl groups) but enhances lipid bilayer penetration .
• Thermal Stability : Isoindole-dione’s rigidity may increase melting points relative to flexible alkyl-chain analogs like .

Research Findings

• Hydrogen Bonding and Crystal Packing : The target compound’s carboxamide groups likely form robust R$_2^2$(8) motifs (as per graph-set analysis ), contrasting with weaker S(6) motifs in carbothioamides .
• Electronic vs. Structural Similarity : While the target compound shares a pyrazole core with , its isoindole-dione introduces distinct electronic properties (e.g., electron deficiency), underscoring ’s emphasis on geometric over electronic similarity .
• Synthetic Challenges : The dodecyl chain may complicate purification compared to shorter-chain analogs, as seen in .

Preparation Methods

General Synthetic Strategy

The synthesis of this compound generally involves:

• Construction of the 4,5-dihydro-5-oxo-1-phenyl-1H-pyrazol-3-yl fragment.
• Preparation of the 2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxamide core with appropriate substitution.
• Coupling of these two fragments via an amide (carbamoyl) linkage .
• Introduction of the N-(4-dodecylphenyl) substituent on the isoindole nitrogen.

This approach requires careful control of reaction conditions to preserve the integrity of sensitive functional groups and to achieve high yields and purity.

Preparation of the Pyrazolone Moiety

The 4,5-dihydro-5-oxo-1-phenyl-1H-pyrazol-3-yl unit is typically synthesized by condensation of hydrazine derivatives with β-diketones or β-ketoesters, followed by cyclization and oxidation steps.

• Typical method : Reaction of phenylhydrazine with ethyl acetoacetate or similar β-ketoesters under reflux in ethanol or other suitable solvents.
• The product is isolated by crystallization or chromatography.
• Characterization is confirmed by NMR, IR, and mass spectrometry.

This pyrazolone intermediate is then functionalized at the 3-position with an amino group to enable subsequent amide bond formation.

Synthesis of the Isoindole-5-carboxamide Core

The 2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxamide scaffold is commonly prepared from phthalic anhydride derivatives:

• Starting from phthalic anhydride , reaction with appropriate amines (e.g., 4-dodecylaniline) under heating forms the corresponding N-substituted phthalimide .
• Subsequent functionalization at the 5-position with a carboxamide group is achieved via selective substitution or amidation reactions.
• The dodecylphenyl substituent is introduced by nucleophilic aromatic substitution or direct amidation with 4-dodecylaniline.

Coupling to Form the Target Compound

The key step is the amide bond formation between the pyrazolone amino group and the carboxylic acid or activated carboxyl derivative on the isoindole core.

• Activation methods : Use of coupling reagents such as carbodiimides (e.g., EDC, DCC) or mixed anhydrides to activate the carboxyl group.
• The amino-pyrazolone is reacted with the activated isoindole carboxyl derivative under mild conditions to avoid decomposition.
• The reaction is typically carried out in solvents like dichloromethane, DMF, or pyridine at room temperature or slightly elevated temperatures.
• Purification is done by recrystallization or chromatographic techniques.

Representative Experimental Data and Yields

While direct literature on this exact compound is limited, analogous compounds have been synthesized with the following typical parameters:

Step	Reagents/Conditions	Yield (%)	Notes
Pyrazolone synthesis	Phenylhydrazine + β-ketoester, EtOH, reflux	75-85	Purified by recrystallization
Isoindole core preparation	Phthalic anhydride + 4-dodecylaniline, heat	70-80	Formation of N-substituted phthalimide
Amide coupling	EDC or DCC, DMF, RT to 40°C	65-90	Requires dry conditions, inert atmosphere
Final purification	Chromatography or recrystallization	80-95	High purity confirmed by NMR, MS

Analytical Characterization

• NMR Spectroscopy : Confirms the presence of pyrazolone and isoindole protons and carbons, amide linkages.
• IR Spectroscopy : Shows characteristic amide C=O stretches (~1650 cm⁻¹), NH stretches (~3300 cm⁻¹), and pyrazolone keto groups.
• Mass Spectrometry : Confirms molecular weight consistent with the target compound.
• Elemental Analysis : Validates the molecular formula and purity.

Summary of Preparation Methodology

Stage	Description
1. Pyrazolone synthesis	Condensation of phenylhydrazine with β-ketoester → 4,5-dihydro-5-oxo-1-phenyl-pyrazol-3-yl
2. Isoindole core formation	Reaction of phthalic anhydride with 4-dodecylaniline → N-(4-dodecylphenyl)phthalimide derivative
3. Functionalization	Introduction of carboxamide group at 5-position of isoindole ring
4. Coupling	Amide bond formation between pyrazolone amino and isoindole carboxyl groups
5. Purification	Recrystallization or chromatography to isolate pure final compound

Research Findings and Notes

• The one-pot synthesis approach, as demonstrated in related pyrazolone derivatives, can improve efficiency and yield by combining condensation and cyclization steps under controlled conditions.
• Solvent choice (e.g., ethanol/pyridine mixtures) and temperature control are critical to maximize yield and minimize side reactions.
• The presence of long alkyl chains (dodecyl group) enhances solubility in organic solvents but may require careful purification to remove impurities.
• Spectroscopic data from analogous compounds confirm the stability of the pyrazolone and isoindole moieties under the reaction conditions used.